Cas no 2137533-26-5 (2-methoxy-5-(2-methylbutan-2-yl)azepane)

• Product Name: 2-methoxy-5-(2-methylbutan-2-yl)azepane
• CAS No: 2137533-26-5
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6316511
• PubChem ID: 165475228
• Update Time: 2025-06-03

2-methoxy-5-(2-methylbutan-2-yl)azepane Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(2-methylbutan-2-yl)azepane
• EN300-1122690
• 2137533-26-5

• Inchi： 1S/C12H25NO/c1-5-12(2,3)10-6-7-11(14-4)13-9-8-10/h10-11,13H,5-9H2,1-4H3
• InChI Key： YBMDSVLZOGVJDR-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(CCN1)C(C)(C)CC

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-methoxy-5-(2-methylbutan-2-yl)azepane

Exploring the Compound CAS No 2137533-26-5: 2-Methoxy-5-(2-Methylbutan-2-Yl)Azepane

The compound with CAS No 2137533-26-5, commonly referred to as 2-Methoxy-5-(2-Methylbutan-2-Yl)Azepane, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azepanes, which are seven-membered nitrogen-containing rings, and its structure incorporates a methoxy group and a bulky 2-methylbutan substituent. These features make it a unique subject for both theoretical and applied research.

Recent studies have highlighted the potential of azepane derivatives in drug discovery, particularly in the development of novel therapeutics targeting central nervous system disorders. The methoxy group in this compound is known to enhance lipophilicity, which is crucial for drug absorption and bioavailability. Meanwhile, the bulky substituent at the 5-position of the azepane ring contributes to steric hindrance, potentially influencing the molecule's interaction with biological targets.

In terms of synthesis, cas no 2137533-26-5 can be prepared through a variety of methods, including ring-closing metathesis and nucleophilic substitution reactions. Researchers have explored these methods to optimize yield and purity, ensuring that the compound meets rigorous quality standards for both academic and industrial applications.

The physical properties of cas no 2137533-26-5 are also of considerable interest. Its melting point, boiling point, and solubility characteristics have been extensively studied to understand its behavior under different conditions. These properties are essential for determining its suitability in various chemical processes and formulations.

In addition to its chemical significance, cas no 2137533-26-5 has shown promise in biological assays. Preclinical studies suggest that it may exhibit activity against certain enzymes or receptors, making it a candidate for further investigation in disease models. Collaborative efforts between chemists and biologists are ongoing to explore its potential therapeutic applications.

The development of novel azepane derivatives like cas no 2137533-26-5 underscores the importance of structural diversity in drug design. By modifying substituents on the azepane ring, researchers can tailor the molecule's properties to suit specific pharmacological needs. This approach has led to breakthroughs in creating compounds with improved efficacy and reduced side effects.

In conclusion, CAS No 2137533-26-5 (cas no 848948), or cas no 848948, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its promising biological profile, positions it as a valuable tool in advancing our understanding of complex molecular systems and their applications in medicine.